Cas no 2227722-51-0 (methyl (3R)-3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-3-hydroxypropanoate)

Technical Introduction: Methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate is a chiral ester derivative featuring a pyrazole core with a hydroxypropanoate side chain. Its stereospecific (R)-configuration and functional group arrangement make it valuable in synthetic chemistry, particularly for constructing bioactive molecules or chiral intermediates. The 3,5-dimethyl and isopropyl substituents on the pyrazole ring enhance steric and electronic stability, while the β-hydroxy ester moiety offers reactivity for further derivatization. This compound is suited for applications in pharmaceutical research, agrochemical development, or asymmetric synthesis, where precise control over molecular architecture is critical. Its structural features suggest potential utility in enantioselective transformations or as a building block for complex heterocycles.

methyl (3R)-3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-3-hydroxypropanoate structure

2227722-51-0 structure

Product Name:methyl (3R)-3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-3-hydroxypropanoate

CAS No:2227722-51-0

MF:C₁₂H₂₀N₂O₃

MW:240.298803329468

CID:5865841

PubChem ID:165972409

Update Time:2025-05-24

methyl (3R)-3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

- methyl (3R)-3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-3-hydroxypropanoate
- methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate
- 2227722-51-0
- EN300-1740747
- Inchi： 1S/C12H20N2O3/c1-7(2)14-9(4)12(8(3)13-14)10(15)6-11(16)17-5/h7,10,15H,6H2,1-5H3/t10-/m1/s1
- InChI Key： NOZQEABGUCTYBZ-SNVBAGLBSA-N
- SMILES： O[C@H](CC(=O)OC)C1C(C)=NN(C(C)C)C=1C

Computed Properties

Exact Mass: 240.14739250g/mol
Monoisotopic Mass: 240.14739250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 64.4Å²

methyl (3R)-3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-3-hydroxypropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1740747-1g	methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate	2227722-51-0	1g	$1944.0	2023-09-20
Enamine	EN300-1740747-5g	methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate	2227722-51-0	5g	$5635.0	2023-09-20
Enamine	EN300-1740747-10g	methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate	2227722-51-0	10g	$8357.0	2023-09-20
Enamine	EN300-1740747-0.05g	methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate	2227722-51-0	0.05g	$1632.0	2023-09-20
Enamine	EN300-1740747-0.1g	methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate	2227722-51-0	0.1g	$1711.0	2023-09-20
Enamine	EN300-1740747-0.25g	methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate	2227722-51-0	0.25g	$1789.0	2023-09-20
Enamine	EN300-1740747-0.5g	methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate	2227722-51-0	0.5g	$1866.0	2023-09-20
Enamine	EN300-1740747-1.0g	methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate	2227722-51-0	1g	$1944.0	2023-05-23
Enamine	EN300-1740747-2.5g	methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate	2227722-51-0	2.5g	$3809.0	2023-09-20
Enamine	EN300-1740747-5.0g	methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate	2227722-51-0	5g	$5635.0	2023-05-23

methyl (3R)-3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-3-hydroxypropanoate Related Literature

1. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
2. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
3. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
4. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
5. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126

Additional information on methyl (3R)-3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-3-hydroxypropanoate

Comprehensive Overview of Methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate (CAS No. 2227722-51-0)

The compound methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate (CAS No. 2227722-51-0) is a highly specialized chiral ester with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl moiety and the 3-hydroxypropanoate group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for chiral building blocks like methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate has surged, driven by advancements in asymmetric synthesis and green chemistry. A common query among scientists is: "How can this compound improve enantioselective catalysis?" Studies suggest its hydroxyl and ester functionalities enable efficient ligand design for transition-metal catalysts, aligning with the industry's focus on sustainable methodologies. Additionally, its pyrazole ring system is a hotspot for medicinal chemistry, often explored for anti-inflammatory and antimicrobial properties.

From an analytical perspective, the characterization of CAS No. 2227722-51-0 involves advanced techniques such as NMR spectroscopy, HPLC chiral separation, and X-ray crystallography. These methods confirm its (3R) stereochemistry and purity, critical for regulatory compliance in preclinical development. The compound's stability under varying pH conditions also makes it a candidate for formulation studies, addressing another frequent search topic: "What are the optimal storage conditions for chiral esters?"

The agrochemical sector has also shown interest in derivatives of methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate, particularly for designing next-generation plant growth regulators. Its structural similarity to natural phytohormones opens avenues for eco-friendly crop protection solutions, resonating with global trends in precision agriculture. Researchers often investigate its structure-activity relationship (SAR) to optimize bioactivity while minimizing environmental impact.

In summary, methyl (3R)-3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-hydroxypropanoate represents a versatile scaffold bridging multiple scientific disciplines. Its synthesis, applications, and analytical profiling continue to inspire innovation, answering pressing questions in modern chemistry and life sciences.